Cas no 790667-44-6 (tert-butyl (2R,4R)-4-hydroxy-2-methylpiperidine-1-carboxylate)

• Product Name: tert-butyl (2R,4R)-4-hydroxy-2-methylpiperidine-1-carboxylate
• CAS No: 790667-44-6
• MF: C₁₁H₂₁NO₃
• MW: 215.289343595505
• MDL: MFCD23105950
• CID: 555288
• PubChem ID: 18653314
• Update Time: 2025-10-21

tert-butyl (2R,4R)-4-hydroxy-2-methylpiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1-Piperidinecarboxylicacid, 4-hydroxy-2-methyl-, 1,1-dimethylethyl ester, (2R,4R)-
• (2R,4R)-4-Hydroxy-2-methylpiperidine-1-carboxylicacid tert-butyl ester
• (2R,4R)-1-Boc-2-methyl-4-hydroxypiperidine
• 1-PIPERIDINECARBOXYLICACID,4-HYDROXY-2-METHYL-,1,1-DIMETHYLETHYLESTER,(2R,4R)-(9CI)
• (2R,4R)-tert-butyl 4-hydroxy-2-methylpiperidine-1-carboxylate
• tert-butyl (2R,4R)-4-hydroxy-2-methylpiperidine-1-carboxylate
• RCXJVQLRZJXWNM-RKDXNWHRSA-N
• SB15688
• PB37672
• 1-Boc-(2R,4R)-4-Hydroxy-2-methylpiperidine
• Z2418194154
• 2-Methyl-2-propanyl (2R,4R)-4-hydroxy-2-methyl-1-piperidinecarboxylate
• A864933
• cis-tert-Butyl4-hydroxy-2-methylpiperidine-1-carboxylate
• P15731
• AS-51778
• 790667-44-6
• (2R,4R)-1-Boc-4-Hydroxy-2-Methylpiperidine
• EN300-261728
• tert-butyl (2r,4r)-4-hydroxy-2-methyl-1-piperidinecarboxylate
• rac-tert-butyl (2R,4R)-4-hydroxy-2-methylpiperidine-1-carboxylate
• (2R,4R)-4-Hydroxy-2-methylpiperidine-1-carboxylic acid tert-butyl ester
• P13511
• SCHEMBL9311281
• DTXSID101151940
• cis-tert-Butyl 4-hydroxy-2-methylpiperidine-1-carboxylate
• AMY35430
• CS-0058603
• tert-butyl cis-4-hydroxy-2-methylpiperidine-1-carboxylate
• Z2310011879
• 152491-42-4
• AKOS025290281
• N-Boc-(2R,4R)-4-hydroxy-2-methylpiperidine
• MFCD23105950
• DB-200139

• MDL： MFCD23105950
• Inchi： 1S/C11H21NO3/c1-8-7-9(13)5-6-12(8)10(14)15-11(2,3)4/h8-9,13H,5-7H2,1-4H3/t8-,9-/m1/s1
• InChI Key： RCXJVQLRZJXWNM-RKDXNWHRSA-N
• SMILES： C(N1CC[C@@H](O)C[C@H]1C)(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 215.15200
• Monoisotopic Mass: 215.15214353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.8
• XLogP3: 1.4

Experimental Properties

• PSA: 49.77000
• LogP: 1.70460

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids

Additional information on tert-butyl (2R,4R)-4-hydroxy-2-methylpiperidine-1-carboxylate

tert-butyl (2R,4R)-4-hydroxy-2-methylpiperidine-1-carboxylate: A Key Compound in Medicinal Chemistry Research

tert-butyl (2R,4R)-4-hydroxy-2-methylpiperidine-1-carboxylate represents a structurally unique carboxylate derivative with significant potential in the development of novel therapeutic agents. This compound, characterized by its tert-butyl group and stereochemical configuration of (2R,4R), exhibits intriguing biological properties that have attracted attention in recent pharmaceutical research. The 4-hydroxy and 2-methyl functional groups within the piperidine ring contribute to its molecular specificity, making it a promising candidate for drug discovery and biological activity studies.

Recent bioorganic chemistry studies have demonstrated that the tert-butyl substituent enhances the metabolic stability of the molecule, a critical factor in the design of prodrugs and targeted drug delivery systems. The stereochemical configuration of (2R,4R) has been shown to significantly influence the compound's interaction with biological targets, as evidenced by computational modeling and in vitro assays. This stereochemical specificity is particularly relevant in the development of selective receptor agonists and enzyme inhibitors.

The 4-hydroxy functional group in the piperidine ring plays a crucial role in modulating the compound's hydrophilic properties, which may impact its cellular uptake and distribution. Recent drug metabolism research has highlighted the importance of such hydrophilic moieties in enhancing the bioavailability of small molecule therapeutics. Additionally, the 2-methyl substitution at the piperidine ring has been linked to improved lipophilicity, a parameter that influences the compound's ability to cross biological membranes and reach its target site.

Current pharmacological research has explored the potential of tert-butyl (2R,4R)-4-hydroxy-2-methylpiperidine-1-carboxylate as a scaffold for developing anti-inflammatory agents. A 2023 study published in Journal of Medicinal Chemistry reported that this compound exhibits selective inhibition of cyclooxygenase-2 (COX-2) with minimal impact on COX-1 activity, suggesting its potential as a selective anti-inflammatory drug. The carboxylate group in the molecule is believed to interact with specific enzyme active sites, enhancing its target-specificity and reducing off-target effects.

Advances in synthetic organic chemistry have enabled the efficient synthesis of tert-butyl (2R,4R)-4-hydroxy-2-methylpiperidine-1-carboxylate through asymmetric catalytic methods. These synthetic approaches, which utilize chiral auxiliaries and enantioselective catalysts, have significantly improved the enantiomeric purity of the final product. This is critical for pharmaceutical applications where the stereochemistry of a compound can determine its therapeutic efficacy and toxicological profile.

Recent computational studies have provided insights into the molecular dynamics of tert-butyl (2R,4R)-4-hydroxy-2-methylpiperidine-1-carboxylate in aqueous environments. These simulations have revealed that the tert-butyl group contributes to the molecule's conformational flexibility, which may influence its binding affinity to target proteins. The hydroxy group and methyl substituent have also been shown to participate in hydrogen bonding interactions with biological receptors, further enhancing the compound's biological activity.

The carboxylate derivative nature of this compound has made it a valuable tool in drug design and drug development. Its ability to form ionic interactions with target proteins suggests potential applications in the development of targeted therapies for various pathological conditions. Ongoing preclinical research is focused on optimizing its pharmacokinetic properties and biological activity to improve its therapeutic potential.

Advancements in analytical chemistry have enabled the precise characterization of tert-butyl (2R,4R)-4-hydroxy-2-methylpiperidine-1-carboxylate. Techniques such as NMR spectroscopy and mass spectrometry have been instrumental in confirming the compound's structural integrity and stereochemical configuration. These analytical methods are critical for ensuring the quality control of the compound during drug development and clinical trials.

Emerging biological studies are exploring the potential of tert-butyl (2R,4R)-4-hydroxy-2-methylpiperidine-1-carboxylate as a modulator of cellular signaling pathways. Preliminary data suggest that this compound may influence signal transduction processes by interacting with specific receptor tyrosine kinases. These findings highlight the importance of further biological research to fully understand its therapeutic potential.

As pharmaceutical research continues to evolve, compounds like tert-butyl (2R,4R)-4-hydroxy-2-methylpiperidine-1-carboxylate are becoming increasingly important in the development of novel therapeutics. Their unique structural features and biological properties make them valuable candidates for drug discovery and targeted therapy applications. Continued scientific investigation is essential to fully harness the potential of this compound in the field of medicinal chemistry.